Cas no 1226182-56-4 (5-phenyl-2-(propan-2-yl)aniline)

• Product Name: 5-phenyl-2-(propan-2-yl)aniline
• CAS No: 1226182-56-4
• MF: C₁₅H₁₇N
• MW: 211.302183866501
• CID: 5932635
• PubChem ID: 82078123
• Update Time: 2025-05-22

5-phenyl-2-(propan-2-yl)aniline Chemical and Physical Properties

Names and Identifiers

• 5-phenyl-2-(propan-2-yl)aniline
• SCHEMBL18085911
• EN300-1142231
• 1226182-56-4

• Inchi： 1S/C15H17N/c1-11(2)14-9-8-13(10-15(14)16)12-6-4-3-5-7-12/h3-11H,16H2,1-2H3
• InChI Key： ZDXMJUZQFURODP-UHFFFAOYSA-N
• SMILES： NC1C=C(C2C=CC=CC=2)C=CC=1C(C)C

Computed Properties

• Exact Mass: 211.136099547g/mol
• Monoisotopic Mass: 211.136099547g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 206
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 26Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Biphenyls and derivatives

Additional information on 5-phenyl-2-(propan-2-yl)aniline

5-Phenyl-2-(Propan-2-Yl)Aniline: A Comprehensive Overview

5-Phenyl-2-(Propan-2-Yl)Aniline (CAS No. 1226182-56-4) is a versatile aromatic amine compound that has garnered significant attention in the fields of organic synthesis, material science, and pharmacology. This compound, characterized by its unique structure featuring a phenyl group at the 5-position and an isopropyl group at the 2-position of the aniline backbone, exhibits remarkable chemical properties that make it a valuable building block in various research and industrial applications.

The synthesis of 5-Phenyl-2-(Propan-2-Yl)Aniline has been extensively studied, with researchers exploring efficient methodologies to achieve high yields and purity. Recent advancements in catalytic processes and green chemistry have enabled the development of more sustainable synthesis routes. For instance, the use of palladium-catalyzed coupling reactions has been reported to facilitate the construction of this compound with enhanced efficiency. These methods not only reduce environmental impact but also align with the growing demand for eco-friendly chemical manufacturing practices.

One of the most promising applications of 5-Phenyl-2-(Propan-2-Yl)Aniline lies in its role as a precursor in drug discovery. The compound's ability to act as a scaffold for bioactive molecules has been highlighted in several studies. For example, researchers have demonstrated its potential in synthesizing novel anti-inflammatory agents and antioxidants. These findings underscore its significance in the development of therapeutic compounds with improved pharmacokinetic profiles.

In addition to its pharmaceutical applications, 5-Phenyl-2-(Propan-2-Yl)Aniline has found utility in materials science, particularly in the synthesis of advanced polymers and hybrid materials. Its aromatic structure lends itself well to forming stable conjugated systems, which are highly sought after in applications such as organic electronics and optoelectronics. Recent studies have explored its integration into polymer frameworks to enhance material conductivity and stability under various environmental conditions.

The chemical stability and reactivity of 5-Phenyl-2-(Propan-2-Yl)Aniline have also been subjects of recent research interest. Scientists have investigated its behavior under different reaction conditions, revealing insights into its potential for use in click chemistry and other modular synthesis strategies. These studies highlight its adaptability as a versatile intermediate in complex molecule construction.

Moreover, the compound's spectroscopic properties have been thoroughly analyzed, providing valuable data for its characterization and quality control. Techniques such as UV-vis spectroscopy and NMR analysis have been employed to elucidate its structural features and confirm its identity with high precision. This information is crucial for ensuring consistency in industrial production and maintaining product quality standards.

In conclusion, 5-Phenyl-2-(Propan-2-Yl)Aniline (CAS No. 1226182-56-4) stands as a pivotal compound in contemporary chemical research. Its diverse applications across multiple disciplines, coupled with recent advancements in synthesis and characterization techniques, position it as a key player in driving innovation within the chemical sciences. As research continues to uncover new potentials for this compound, it is poised to make even greater contributions to both academic and industrial endeavors.